1-(2-Ethoxyethyl)-1H-imidazole

• CAS No.: 197712-86-0
• Molecular Formula: C7H12N2O
• Molecular Weight: 140.18 g/mol
• IUPAC Name: 1-(2-ethoxyethyl)imidazole
• InChI: InChI=1S/C7H12N2O/c1-2-10-6-5-9-4-3-8-7-9/h3-4,7H,2,5-6H2,1H3
• InChI Key: NUXHRJHNSNRMMO-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C=CN=C1

Description

1-(2-Ethoxyethyl)-1H-imidazole is a useful research compound. Its molecular formula is C7H12N2O and its molecular weight is 140.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A Schlenk tube is charged with 5.5 g (52 mmol) of potassium imidazolide in 50 ml of THF. While stirring, 7.7 g (50 mmol) of 2-bromoethyl ethyl ether are added and the suspension is stirred for 4 hours, then warmed gently. After cooling, the reaction mixture is filtered and the solvent is removed. Distillation in a high vacuum gives 7a as a colorless liquid. The purity was checked by GC-MS. Only one fraction was observed here.